Cas no 1261893-33-7 (3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-2-ol)

• Product Name: 3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-2-ol
• CAS No: 1261893-33-7
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• MDL: MFCD18312555
• CID: 2761743
• PubChem ID: 53218284
• Update Time: 2025-06-29

3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID90683245
• 1261893-33-7
• 2-HYDROXY-3-[3-(PYRROLIDINYLSULFONYL)PHENYL]PYRIDINE
• 2-Hydroxy-3-[3-(pyrrolidinylsulfonyl)phenyl]pyridine, 95%
• 3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-2-ol
• MFCD18312555
• 3-[3-(Pyrrolidine-1-sulfonyl)phenyl]pyridin-2(1H)-one

• MDL： MFCD18312555
• Inchi： 1S/C15H16N2O3S/c18-15-14(7-4-8-16-15)12-5-3-6-13(11-12)21(19,20)17-9-1-2-10-17/h3-8,11H,1-2,9-10H2,(H,16,18)
• InChI Key： VPACDBKGUNDSOW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2=CC=CNC2=O)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 304.08816355Da
• Monoisotopic Mass: 304.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-2-ol

Introduction to 3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-2-ol (CAS No. 1261893-33-7) and Its Emerging Applications in Chemical Biology

3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-2-ol, identified by the chemical identifier CAS No. 1261893-33-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by a dual pharmacophoric structure, featuring both a pyrrolidin-1-ylsulfonyl moiety and a pyridin-2-ol group. Such structural features make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological pathways.

The pyrrolidin-1-ylsulfonyl group is a key structural element that contributes to the compound's potential bioactivity. This moiety is known to exhibit favorable interactions with biological targets, including enzymes and receptors, due to its ability to form hydrogen bonds and hydrophobic interactions. In recent years, sulfonyl-containing compounds have been extensively studied for their role in modulating various physiological processes, making them attractive for medicinal chemistry applications.

Conversely, the pyridin-2-ol component of the molecule introduces an additional layer of complexity, enhancing its versatility as a pharmacological scaffold. Pyridine derivatives are widely recognized for their broad spectrum of biological activities, ranging from antimicrobial to anticancer properties. The presence of both these functional groups in 3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-2-ol suggests that it may possess multiple modes of action, which could be exploited for the development of multifunctional therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of such compounds with high precision. Studies have shown that molecules containing the pyrrolidin-1-ylsulfonyl group can interact with proteins involved in inflammation and neurodegeneration, indicating potential therapeutic applications in these areas. Additionally, the pyridin-2-ol moiety has been observed to modulate receptor activity, further supporting the compound's candidacy as a lead molecule for drug development.

In the context of drug discovery, the synthesis and optimization of 3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-2-ol have been approached using state-of-the-art synthetic methodologies. Transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the complex core structure of this compound. These reactions not only provide efficient access to the target molecule but also allow for structural diversification, enabling researchers to explore analogues with enhanced pharmacological properties.

The pharmacokinetic profile of 3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-2-ol is another critical aspect that has been examined in preclinical studies. Initial data suggest that this compound exhibits favorable solubility and metabolic stability, which are essential characteristics for an effective drug candidate. Furthermore, its bioavailability appears promising, indicating potential for oral administration in therapeutic settings.

One of the most exciting developments in the study of 3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin-2-ol is its application in targeting neurological disorders. Emerging research indicates that this compound can modulate neurotransmitter pathways involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability of the pyrrolidin-1-ylsulfonyl group to interact with specific protein targets has been particularly highlighted in these studies, suggesting its potential as a neuroprotective agent.

Moreover, the compound has shown promise in preclinical models of inflammation and autoimmune diseases. The dual pharmacophoric design allows it to engage multiple biological targets simultaneously, which is often crucial for achieving therapeutic efficacy while minimizing side effects. This multifaceted approach aligns well with current trends in drug development aimed at addressing complex diseases through targeted polypharmacology.

The synthetic accessibility of 3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)pyridin--2--ol has also been a focus of recent research efforts. Researchers have developed streamlined synthetic routes that enable scalable production of this compound for both preclinical studies and potential clinical trials. These advancements are crucial for translating laboratory findings into tangible therapeutic outcomes.

In conclusion, 1261893–33–7, as represented by 3-(3-(Pyrrolid--1--ylsulfonyl)phenyl)pyrid--2--ol, represents a significant advancement in medicinal chemistry with broad implications for human health. Its unique structural features, combined with promising preclinical data, position it as a valuable candidate for further investigation in various therapeutic areas. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.